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Compound of Interest

(2,6-Dimethylmorpholin-4-yl)acetic
Compound Name: d
aci

Cat. No.: B1637318

Get Quote

Executive Summary

[cis-2,6-Dimethylmorpholin-4-yljacetic acid (CAS: 142893-66-1) is a functionalized heterocyclic
building block used primarily to introduce the pharmacologically privileged cis-2,6-
dimethylmorpholine moiety into drug candidates.[1] This specific sterecisomer is favored in
drug design over its trans counterpart due to its defined conformational lock, which enhances
binding selectivity and metabolic stability. The acetic acid side chain at the

-position (position 4) serves as a versatile "handle" for amide coupling, making it an ideal linker
for PROTACS, solubility enhancers, and kinase inhibitors.

Structural Analysis & Stereochemistry
Chemical Identity
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Property Data

2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]acetic
IUPAC Name ( ) Y P vl

acid
CAS Number 142893-66-1
Molecular Formula
Molecular Weight 173.21 g/mol
SMILES C[C@H]1CN(CC(=0)0O)CO1
pKa (Calc.) Acid: ~3.8

Conformational Dynamics (The "Cis-Lock")

The biological value of this compound stems from the stereochemistry of the morpholine ring.

o Cis-Conformation: In the cis-isomer, both methyl groups at positions 2 and 6 adopt an
equatorial orientation in the chair conformation. This is the thermodynamic minimum, as it
avoids the high-energy 1,3-diaxial interactions present in the trans isomer (where one methyl
would be axial).

e N-Inversion: The nitrogen atom undergoes rapid pyramidal inversion, but the bulky acetic
acid group will predominantly occupy the equatorial position to minimize steric clash with the
axial protons of the ring.

Figure 1: Conformational Stability Logic
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Caption: The cis-isomer (left) is thermodynamically preferred due to diequatorial methyl
positioning. Synthesis retains this configuration.

Synthesis & Manufacturing

The industrial synthesis typically employs a nucleophilic substitution (N-alkylation) strategy. The
starting material, cis-2,6-dimethylmorpholine, is reacted with a haloacetic acid derivative under
basic conditions.

Synthetic Route[2]

» Reagents:cis-2,6-Dimethylmorpholine, Chloroacetic acid (or Ethyl bromoacetate).
e Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (

).

e Solvent: Water (for green chemistry) or Acetonitrile/Ethanol.

Figure 2: Synthesis Workflow
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Caption: Step-wise synthesis via N-alkylation under basic conditions followed by isoelectric
precipitation.

Detailed Experimental Protocol

Note: This protocol is adapted from standard procedures for morpholine acetic acid derivatives.

e Reaction Setup: In a 250 mL round-bottom flask, dissolve chloroacetic acid (1.0 eq) in water.
Neutralize carefully with NaOH (1.0 eq) at 0°C to form the sodium chloroacetate in situ.

» Addition: Add cis-2,6-dimethylmorpholine (1.0 eq) dropwise to the solution while maintaining
the temperature below 10°C.

o Reflux: Add an additional equivalent of NaOH (1.1 eq) and heat the mixture to 60—80°C for
4—6 hours. Monitor consumption of the amine by TLC or LC-MS.

o Workup: Cool the reaction mixture to room temperature. Acidify carefully with concentrated
HCI to pH ~4.0 (the isoelectric point).

« |solation: The product often precipitates as a white solid. If no precipitate forms, evaporate
the water and extract the solid residue with hot ethanol (to separate from NacCl).

Purification: Recrystallize from ethanol/ether or acetone.

Applications in Drug Discovery[3][4]
Solubility Enhancement

The cis-2,6-dimethylmorpholine motif is superior to a standard morpholine ring for modulating
lipophilicity. The two methyl groups introduce a "grease" factor that can improve blood-brain
barrier (BBB) penetration while the ether oxygen maintains water solubility. The acetic acid tail
allows this group to be attached to hydrophobic drug scaffolds via amide bonds.

Pharmacophore in Kinase Inhibitors

This moiety appears in the chemical space of several kinase inhibitors (e.g., Sonidegib
analogs). The dimethyl groups restrict the rotation of the morpholine ring when bound to a
protein pocket, reducing the entropic penalty of binding.
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e Mechanism: The acetic acid group acts as a linker to attach the morpholine "head" to the
kinase-binding "core" (e.g., a pyridine or pyrimidine scaffold).

PROTAC Linkers

In Proteolysis Targeting Chimeras (PROTACS), the length and rigidity of the linker are crucial.
[cis-2,6-Dimethylmorpholin-4-yl]lacetic acid provides a short, semi-rigid linker that can orient the
E3 ligase ligand relative to the target protein.

Analytical Characterization

To validate the structure, researchers should look for the following diagnostic signals:

Proton NMR ( H NMR, 400 MHz, )

e 1.0-1.2 ppm (d, 6H): Methyl groups (doublet due to coupling with CH).

2.3-2.5 ppm (t, 2H): Axial protons on the ring (C3/C5).

2.8-3.0 ppm (d, 2H): Equatorial protons on the ring.

3.2 ppm (s, 2H): Singlet for the

methylene group.

3.6-3.8 ppm (m, 2H): Methine protons (C2/C6) adjacent to oxygen.

Mass Spectrometry

e ESI-MS (+): Calculated

. Expect a strong peak at m/z 174.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1637318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

